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Compound of Interest

Compound Name: Titanium zinc oxide (TiZnO3)

Cat. No.: B077566

A comprehensive analysis of the photocatalytic, gas sensing, and dielectric performance of
Titanium Zinc Oxide (TiZnO3) in comparison to other notable ternary metal oxides such as
Barium Titanate (BaTiO3), Strontium Titanate (SrTiO3), and Zinc Stannate (ZnSn0O3). This
guide provides researchers, scientists, and drug development professionals with a comparative
overview supported by experimental data, detailed methodologies, and visual workflows.

Titanium zinc oxide (TiZnO3), a ternary metal oxide, is emerging as a material of significant
interest in various scientific and technological fields. Its unique electronic and chemical
properties make it a promising candidate for applications ranging from environmental
remediation to advanced electronics. This guide offers a side-by-side performance comparison
of TiZnO3 with other well-established ternary metal oxides, providing a valuable resource for
material selection and development.

At a Glance: Performance Metrics

To facilitate a clear and concise comparison, the following table summarizes the key
performance indicators of TiZnO3 and its counterparts in photocatalysis, gas sensing, and
dielectric applications.
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Key
Material Application Performance Value Reference
Metric
Kinetic Rate
TiZnO3 (Ti- ) Constant )
Photocatalysis 254 x 103 min~t  [1][2]
doped ZnO) (Methylene Blue
Degradation)
Degradation
BaTiO3 Photocatalysis Efficiency ~73.52% [3]
(Methylene Blue)
Dye Removal ~88.7% (Al-
SrTio3 Photocatalysis Efficiency doped with co- [4]
(Methylene Blue)  catalysts)
Response (100
ZnTiO3 Gas Sensing ppm H2S at ~2.5 [5]
350°C)
Response (5
Ti-modified ZnO Gas Sensing ppm NO2 at 7
200°C)
Response (100 ~311.37%
ZnsSn03 Gas Sensing ppm CO at increase (Mn- [1]
200°C) doped)
Response (100 )
_ ~1450.65 (Bi-
ZnSn0O3 Gas Sensing ppm n-butanol at [6]
doped)
300°C)
Dielectric
] Dielectric
ZnTiO3 ] Constant (at 1 25
Properties
MHz)
] Dielectric Dielectric Loss
ZnTiO3 ) <1073
Properties (tgd) (at 1 MHz)
BaTiO3 Dielectric Dielectric ~2469 [7]
Properties Constant (at 1
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kHz, room temp.)

) ) Dielectric
Dielectric
SrTio3 ) Constant (at 10 ~240 [8]
Properties
kHz, room temp.)
In-Depth Analysis

Photocatalytic Degradation of Organic Pollutants

Ternary metal oxides are widely investigated for their potential in breaking down harmful
organic pollutants in water and air. The photocatalytic efficiency is largely dependent on the
material's ability to generate electron-hole pairs upon light irradiation and its surface area.

TiZnO3 (in the form of Ti-doped ZnO nanoparticles) has demonstrated notable efficiency in the
degradation of methylene blue, a common organic dye. Experimental data reveals a kinetic
rate constant of 2.54 x 10—3 min~?, showcasing its potential for environmental remediation.[1][2]

BaTiO3 has also been explored as a photocatalyst. Studies have shown that tetragonal BaTiO3
nanoparticles can effectively degrade methylene blue, with efficiencies reaching approximately
73.52%.[3] The photocatalytic activity is attributed to its favorable band structure and the
generation of reactive oxygen species.

SrTiO3 is another promising photocatalyst, particularly when its properties are enhanced
through doping. For instance, aluminum-doped SrTiO3, in conjunction with co-catalysts, has
achieved a methylene blue removal efficiency of up to 88.7% under visible light irradiation.[4]

Photocatalytic degradation of organic pollutants.

Gas Sensing Capabilities

The ability of ternary metal oxides to detect various gases is rooted in the change in their
electrical resistance upon exposure to the target gas. This change is influenced by factors such
as the operating temperature, the nature of the gas, and the sensor material's morphology and

composition.

ZnTiO3, a compound closely related to TiZnO3, has been shown to be a p-type semiconductor
and an effective sensor for hydrogen sulfide (H2S) at an operating temperature of 350°C, with
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a response of approximately 2.5 to 100 ppm of H2S.[5] Furthermore, Ti-modified ZnO
nanowires have exhibited a significant response of 7 to 5 ppm of nitrogen dioxide (NO2) at a
lower operating temperature of 200°C.

ZnSnO3 has emerged as a versatile gas sensing material. Doping with manganese has been
shown to enhance its response to carbon monoxide (CO) by over 300% while reducing the
optimal operating temperature.[1] Bismuth-doped ZnSnO3 has demonstrated an exceptionally
high response to n-butanol, a volatile organic compound.[6]

Experimental workflow for gas sensor testing.

Dielectric Properties for Electronic Applications

Ternary metal oxides with high dielectric constants and low dielectric loss are crucial for the
miniaturization of electronic components such as capacitors and resonators.

ZnTiO3 ceramics have been reported to possess a dielectric constant of 25 and a low dielectric
loss tangent of less than 102 at a frequency of 1 MHz. These properties make it a candidate
for high-frequency applications where low energy dissipation is critical.

BaTiO3 is a well-known ferroelectric material with a very high dielectric constant, which can
reach values of around 2469 at room temperature and 1 kHz.[7] This property makes it a
cornerstone material for multilayer ceramic capacitors.

SrTiO3 also exhibits a high dielectric constant, in the range of 240 at room temperature and 10
kHz, making it suitable for various dielectric applications.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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